Cas no 2307772-12-7 (3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-(aminomethyl)-, 1,1-dimethylethyl ester, (1R,5S,6R)-rel-)

• Product Name: 3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-(aminomethyl)-, 1,1-dimethylethyl ester, (1R,5S,6R)-rel-
• CAS No: 2307772-12-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5107754
• Update Time: 2026-03-03

3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-(aminomethyl)-, 1,1-dimethylethyl ester, (1R,5S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (1R,5S,6R)-6-(aminomethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate
• CID 137951837
• 3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-(aminomethyl)-, 1,1-dimethylethyl ester, (1R,5S,6R)-rel-

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-9-4-8(5-13)10(9)7-14/h8-10H,4-7,13H2,1-3H3/t8-,9-,10-/m0/s1
• InChI Key： FCJBARVASXPTHS-GUBZILKMSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@@H](CN)[C@@H]2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 316.2±15.0 °C(Predicted)
• pka: 10.15±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids